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Compound of Interest

Compound Name: 3-Propylidenephthalide

Cat. No.: B1366576

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 3-propylidenephthalide, a
synthetic compound utilized primarily in the flavor and fragrance industry. It exists as a mixture
of (E) and (Z) geometric isomers, which are crucial to its chemical and sensory properties. This
guide covers its chemical and physical characteristics, synthesis, biological activities, and
safety assessments, presenting data in a structured format for scientific and research
applications.

Physicochemical Properties

3-Propylidenephthalide is a clear, colorless to pale yellow liquid.[1][2][3] It is a synthetic
fragrance and flavoring agent with a woody, floral, sweet, herbaceous, and spicy odor profile.[2]
[3] The compound is typically supplied as a mixture of its cis (Z) and trans (E) isomers.[2][4]

Table 1: General and Physicochemical Properties of 3-Propylidenephthalide
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Property Value Reference

Molecular Formula C11H1002 [11[5]16]

Molecular Weight 174.20 g/mol [1][41[6]

CAS Number 17369-59-4 [1][41[5]116]
Clear colorless to pale yellow

Appearance o [11[2][3]
liquid

- . 170 °C at 12 mmHg; 343 to

Boiling Point [11[41[5]
347 °F at 15 mmHg

Melting Point 5°C [415]

Density 1.122 - 1.138 g/mL at 25 °C [1112][4115]

Refractive Index

n20/D 1.586; 1.57900 to
1.58900 @ 20.00 °C

[2]141[5]

Flash Point

>200 °F (>93 °C); 235 °F (113

°C) - closed cup

[11(2][4]6]

Solubility

Insoluble in water; soluble in

oils and ethanol

[1](7]

Vapor Pressure (est.)

0.0023 hPa @ 20°C

[7]

Synthesis and Stereochemistry

The synthesis of 3-alkylidenephthalides, including 3-propylidenephthalide, is an area of

significant interest due to their presence in natural products and their utility as synthetic

precursors.[8] Various methods have been developed, with a focus on controlling the

stereoselectivity to yield either the (E) or (Z) isomer.

One notable method involves the Pd(ll)-catalyzed oxidative carbonylation for the synthesis of

(2)-3-ylidenephthalides.[8] Other approaches have focused on the highly regio- and

stereoselective synthesis of (E)-3-alkylidene isobenzofuran-1(3H)-ones from 2-iodobenzyl

alcohol and acetylenic carbinols, which exclusively yields the E-isomers.[9] The choice of

catalyst, solvent, and starting materials is critical in determining the isomeric outcome.[9]
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The logical workflow for the synthesis and characterization of these isomers involves several
key stages, from the selection of precursors to the final purification and analysis.
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Synthesis Stage

Starting Materials
(e.g., o-alkynylbenzoic acids or 2-iodobenzyl alcohol)

Reagents, Catalyst

y

Catalytic Cyclization / Carbonylation
(e.g., Pd(ll)-catalyzed reaction)

i

Formation of (E/Z) Isomer Mixture

/

Purification & Sip()ﬂation

Chromatographic Purification
(e.g., Column Chromatography)

[}
)

)
I'Optional

Isomer Separation
(e.g., Preparative HPLC)
~_ |

Anal

ysSis & Ciaracterization

Spectroscopic Analysis
(NMR, MS, IR)

l

Purity Assessment
(HPLC, GC)
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Sample Preparation HPLC System Setup
(Dilute in Mobile Phase) (C18 Column, UV Detector)

N

Sample Injection

'

Isocratic/Gradient Elution
(Acetonitrile/Water Mobile Phase)

i

UV Detection

Data Analysis
(Peak Integration, Quantification)

3-Propylidenephthalide

/ Hazi@%tification v \ \Equre Assessment

Genotoxicity Assessment Skin Sensitization Systemic Toxicity Phototoxicity Consumer Exposure Levels
(e.g., Ames, Micronucleus) (e.g., LLNA, DPRA) (Repeated Dose Studies) (UV/IVis Spectra) (Volume of Use Data)

isk Char%rcterizitio/r\/

Derive Safe Use Levels
(e.g., NESIL, TTC)

Risk Management

Establish IFRA Standards
(Concentration Limits in Products)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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